N-cyclopropyl-2-(7-methoxy-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)propanamide

• IUPAC Name: N-cyclopropyl-2-(7-methoxy-1,2,4,5-tetrahydro-3-benzazepin-3-yl)propanamide
• InChI: InChI=1S/C17H24N2O2/c1-12(17(20)18-15-4-5-15)19-9-7-13-3-6-16(21-2)11-14(13)8-10-19/h3,6,11-12,15H,4-5,7-10H2,1-2H3,(H,18,20)
• InChI Key: JEEMTAKLOBNSNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CC1)N2CCC3=C(CC2)C=C(C=C3)OC
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-cyclopropyl-2-(7-methoxy-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)propanamide involves complex processes such as cyclopropanation, which has been observed in the formation of doubly constrained 1-aminocyclopropane-1-carboxylic acid systems through reactions of N-benzoyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid with acetic anhydride, leading to novel heterocyclic systems upon transformation (Szakonyi et al., 2002).

Molecular Structure Analysis

The molecular structure of compounds closely related to the target molecule has been extensively studied. For instance, the synthesis and structural characterization of cyclohexanaminium 2-(methoxycarbonyl)-3,4,5,6-tetrabromobenzoate methanol solvate revealed insights into the molecular configuration and stabilization through hydrogen bonding, providing a foundation for understanding similar molecular structures (Li et al., 2017).

Chemical Reactions and Properties

The chemical reactivity of compounds with structural similarities to N-cyclopropyl-2-(7-methoxy-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)propanamide is influenced by various factors, including electronic effects. For example, the synthesis and properties of substituted CBI analogs of CC-1065 and the Duocarmycins revealed the magnitude of electronic effects on functional reactivity, providing insights into the chemical reactions and properties of related compounds (Boger et al., 1996).

Physical Properties Analysis

The physical properties of related compounds, such as their solubility, melting points, and crystalline structure, play a crucial role in their application and function in chemical processes. The crystal and molecular structure analysis of novel bioactive heterocyclic compounds, for example, provides valuable information on the physical characteristics that can be extrapolated to similar molecules (Thimmegowda et al., 2008).

Mechanism of Action

If the compound is a drug or biologically active molecule, this would involve studying how it interacts with biological systems.

Safety and Hazards

This would involve studying the compound’s toxicity, flammability, and environmental impact.

Future Directions

This would involve discussing potential future research directions, such as new synthetic methods, applications, or investigations into the compound’s properties.